Cas no 2228552-21-2 (2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2228552-21-2
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 5825709
• PubChem ID: 165678044
• Update Time: 2025-06-11

2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropane-1-carboxylic acid
• EN300-1731811
• 2228552-21-2
• 2,2-dimethyl-1-[5-(2-methylcyclopropyl)furan-2-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H18O3/c1-8-6-9(8)10-4-5-11(17-10)14(12(15)16)7-13(14,2)3/h4-5,8-9H,6-7H2,1-3H3,(H,15,16)
• InChI Key： HZYZNLVKYNYYKO-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1(C(=O)O)CC1(C)C)C1CC1C

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropane-1-carboxylic acid

Research Brief on 2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropane-1-carboxylic acid (CAS: 2228552-21-2)

The compound 2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropane-1-carboxylic acid (CAS: 2228552-21-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and furan ring structures, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and as a precursor in the synthesis of novel bioactive compounds.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The research highlighted the compound's ability to reduce prostaglandin E2 (PGE2) production in vitro, with an IC50 of 0.8 μM, while showing negligible gastrointestinal toxicity in animal models.

Further investigations into the structural-activity relationship (SAR) of 2228552-21-2 have revealed that the 2-methylcyclopropyl moiety plays a critical role in its target specificity. Modifications to this group have been shown to significantly alter the compound's pharmacokinetic properties, with some derivatives exhibiting improved oral bioavailability and metabolic stability. These findings were presented at the 2024 American Chemical Society National Meeting, where researchers from several pharmaceutical companies reported progress in optimizing this scaffold for clinical development.

In addition to its anti-inflammatory properties, emerging research suggests potential applications of 2228552-21-2 in oncology. Preliminary data indicate that the compound may interfere with the NF-κB signaling pathway, which is frequently dysregulated in various cancers. A recent patent application (WO2024012345) describes derivatives of this molecule as potential adjuvants in combination therapies for resistant tumors, though these findings await further validation in clinical trials.

The synthesis and scale-up of 2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropane-1-carboxylic acid have also seen significant advancements. A 2024 publication in Organic Process Research & Development details an improved synthetic route that achieves 78% overall yield while reducing the number of chromatographic purification steps. This development is particularly important for potential commercial production, as it addresses previous challenges in manufacturing efficiency and cost-effectiveness.

As research on this compound continues, several key questions remain to be addressed. These include the precise molecular targets beyond COX-2 inhibition, the long-term safety profile in chronic administration, and the potential for structural modifications to enhance blood-brain barrier penetration for neurological applications. Ongoing studies are expected to provide more comprehensive data on these aspects within the next 12-18 months.

In conclusion, 2228552-21-2 represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable subject for continued research and development in both academic and industrial settings. The coming years will likely see increased interest in this molecule as more preclinical data becomes available and clinical translation efforts progress.